Cas no 128833-97-6 (2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride
• CAS No: 128833-97-6
• MF: C₉H₁₀Cl₃NO₂
• MW: 270.540199756622
• CID: 1035990
• PubChem ID: 11380226
• Update Time: 2025-05-22

2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride
• 3,5-Dichloro-DL-Phenylalanine
• 2-amino-3-(3,5-dichlorophenyl)propanoic acid
• 2-amino-3-(3,5-dichlorophenyl)propionic acid hydrochloride
• 3,5-dichlorophenylalanine-hydrochloride
• AGN-PC-007Y17
• AK117564
• hydrochloride
• KB-227439
• RP29621
• H-DL-Phe(3,5-Cl2)-OH
• 3,5-Dichloro-DL-Phenylalanine hydrochloride
• CS-0231269
• DTXSID90464132
• (2R)-2-amino-3-(3,5-dichlorophenyl)propanoic acid;hydrochloride
• Y11811
• EN300-107684
• AKOS016010482
• 128833-97-6
• 2-amino-3-(3,5-dichlorophenyl)propanoic acid;hydrochloride
• 2387561-05-7
• Z1416200972

• Inchi： 1S/C9H9Cl2NO2.ClH/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14;/h1-2,4,8H,3,12H2,(H,13,14);1H
• InChI Key： VAISQIUJIKNCPW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(C(=O)O)N)Cl.Cl

Computed Properties

• Exact Mass: 268.977712g/mol
• Monoisotopic Mass: 268.977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride

Research Briefing on 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride (CAS: 128833-97-6)

2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride (CAS: 128833-97-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl moiety and amino acid backbone, has been explored for its potential applications in drug development, particularly in targeting specific biochemical pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride involves multi-step organic reactions, including the introduction of the dichlorophenyl group to the propanoic acid framework. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

Recent research has highlighted the compound's potential as a modulator of enzymatic activity. In vitro studies have demonstrated its ability to interact with specific enzymes involved in metabolic pathways, suggesting its utility in designing enzyme inhibitors. For instance, preliminary data indicate that 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride may inhibit key enzymes in the biosynthesis of certain neurotransmitters, opening avenues for its use in neurological disorders.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been investigated to assess its suitability as a drug candidate. Early-stage animal studies have shown promising results, with the compound exhibiting good bioavailability and minimal toxicity. These findings underscore its potential for further development in preclinical and clinical settings.

In addition to its therapeutic potential, 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride has been studied for its role in chemical biology. Researchers have utilized it as a building block for the synthesis of more complex molecules, leveraging its reactive functional groups to create derivatives with enhanced biological activity. This approach has led to the discovery of new compounds with improved efficacy and selectivity.

Despite these advancements, challenges remain in the development of 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-Amino-3-(3,5-dichlorophenyl)propanoic acid hydrochloride (CAS: 128833-97-6) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Continued research and innovation will be crucial to fully realize its therapeutic potential and address the existing challenges in its application.